Cas no 2171876-94-9 (9-(propan-2-yl)-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane)

• Product Name: 9-(propan-2-yl)-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
• CAS No: 2171876-94-9
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 5943101
• PubChem ID: 165839969
• Update Time: 2025-05-20

9-(propan-2-yl)-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 9-(propan-2-yl)-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
• EN300-1278898
• 9-(propan-2-yl)-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
• 2171876-94-9

• Inchi： 1S/C15H27NO/c1-12(2)13-5-3-8-15(9-13)16-10-14(11-17-15)6-4-7-14/h12-13,16H,3-11H2,1-2H3
• InChI Key： JPWJKVITLYGVGL-UHFFFAOYSA-N
• SMILES： O1CC2(CNC31CCCC(C(C)C)C3)CCC2

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-(propan-2-yl)-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane

Introduction to 9-(propan-2-yl)-6-oxa-13-azadispiro3.2.5⁷.2⁴tetradecane (CAS No. 2171876-94-9)

9-(propan-2-yl)-6-oxa-13-azadispiro3.2.5⁷.2⁴tetradecane, identified by its CAS number 2171876-94-9, is a structurally complex compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. This compound belongs to a class of molecules known as azaspiropyrans, which are characterized by the presence of nitrogen and oxygen heteroatoms embedded within a spirocyclic arrangement. The specific connectivity of its carbon, nitrogen, and oxygen atoms imparts distinct steric and electronic properties, making it a promising candidate for further investigation in drug discovery and molecular recognition.

The molecular structure of 9-(propan-2-yl)-6-oxa-13-azadispiro3.2.5⁷.2⁴tetradecane consists of two fused rings connected by a nitrogen atom, with an additional oxygen atom incorporated into one of the rings. The presence of the propan-2-yl side chain at the 9-position introduces a degree of flexibility and lipophilicity, which can influence its solubility and interaction with biological targets. This structural motif is reminiscent of natural products and bioactive scaffolds, suggesting that the compound may exhibit interesting pharmacological properties.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic the conformational flexibility of biologically relevant molecules. The spirocyclic core in 9-(propan-2-yl)-6-oxa-13-azadispiro3.2.5⁷.2⁴tetradecane provides a rigid yet adaptable framework that can be exploited to design molecules with enhanced binding affinity and selectivity. This has led to several studies exploring the potential applications of such compounds in the development of novel therapeutic agents.

One of the most compelling aspects of 9-(propan-2-yl)-6-oxa-13-azadispiro3.2.5⁷.2⁴tetradecane is its potential as a scaffold for drug discovery. The unique arrangement of heteroatoms within its structure allows for multiple points of interaction with biological targets, including enzymes and receptors. This versatility makes it an attractive candidate for designing molecules with specific pharmacological effects. For instance, modifications to the propan-2-yl side chain or the spirocyclic core could be employed to fine-tune the compound's biological activity, solubility, and metabolic stability.

The synthesis of 9-(propan-2-yl)-6-oxa-13-azadispiro3.2.5⁷.2⁴tetradecane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and stereoselectivity during its formation. Advances in organic synthesis have enabled the development of efficient methodologies for constructing complex spirocyclic frameworks, making it feasible to access structurally diverse derivatives of this compound.

In terms of biological activity, preliminary studies on related azaspiropyrans have shown promising results in various therapeutic areas. For example, some derivatives have demonstrated inhibitory activity against certain enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases. Additionally, the rigid spirocyclic core has been found to enhance binding affinity towards specific protein targets, which is crucial for developing effective small-molecule drugs.

The propan-2-yl side chain in 9-(propan-2-yl)-6-oxa-13_azadispiro3_._2_._5^7_._24_tetradecane also plays a significant role in determining its pharmacological properties. This side chain can influence both hydrophobicity and lipophilicity, which are critical factors in drug design. By modifying the length or composition of this side chain, chemists can tailor the compound's physicochemical properties to optimize its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) profiles.

The latest research in this area has focused on exploring novel synthetic routes to 9-(propan_._2_._yl)_._6_._oxa_._13_._azadispiro3_._2_._5^7_._24_tetradecane and its derivatives. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex spirocyclic structures efficiently. These methods often provide higher yields and selectivity compared to traditional synthetic approaches, enabling access to more diverse libraries of compounds for further biological evaluation.